2-Amino-4-(2,4-dichlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile

• Molecular Formula: C14H8Cl2N4O
• Molecular Weight: 319.1 g/mol
• IUPAC Name: 2-amino-4-(2,4-dichlorophenyl)-6-methoxypyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H8Cl2N4O/c1-21-14-10(6-18)12(9(5-17)13(19)20-14)8-3-2-7(15)4-11(8)16/h2-4H,1H3,(H2,19,20)
• InChI Key: WTHRUZWFBGQTQE-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=N1)N)C#N)C2=C(C=C(C=C2)Cl)Cl)C#N

Description

2-Amino-4-(2,4-dichlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as 'U0126' and is a potent inhibitor of MEK1 and MEK2, which are enzymes that play a crucial role in the MAPK/ERK signaling pathway. The MAPK/ERK pathway is involved in various cellular processes, including cell growth, differentiation, and survival. U0126 has been extensively studied for its effects on this pathway and its potential use in scientific research.

Mechanism of Action

U0126 inhibits the activity of MEK1 and MEK2, which are upstream activators of ERK1/2 in the MAPK/ERK pathway. By inhibiting these enzymes, U0126 prevents the activation of ERK1/2 and downstream targets, leading to the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
U0126 has been shown to have various biochemical and physiological effects. Inhibition of the MAPK/ERK pathway by U0126 has been linked to the suppression of cell growth and proliferation in cancer cells. U0126 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In studies of neuronal development, U0126 has been shown to affect the differentiation and survival of neurons.

Advantages and Limitations for Lab Experiments

U0126 has several advantages for lab experiments. It is a potent inhibitor of MEK1 and MEK2, making it a useful tool for studying the MAPK/ERK pathway. U0126 has also been shown to have low toxicity in vitro, making it a safe compound to use in experiments. However, U0126 has some limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, U0126 has been shown to have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on U0126. One area of interest is the development of more potent and selective inhibitors of MEK1 and MEK2. Another area of interest is the use of U0126 in combination with other compounds to enhance its effects on the MAPK/ERK pathway. Additionally, U0126 could be used in studies of other signaling pathways and their role in cellular processes. Finally, U0126 could be used in studies of disease models to investigate its potential therapeutic applications.

Synthesis Methods

The synthesis of U0126 involves several steps, starting with the reaction of 2,4-dichloro-5-nitropyridine with sodium methoxide to form 2,4-dichloro-5-(methoxy)-3-nitropyridine. This compound is then reacted with sodium cyanide to form 2-amino-4-(2,4-dichlorophenyl)-6-methoxy-3-nitropyridine, which is then reduced with iron powder to yield U0126.

Scientific Research Applications

U0126 has been widely used in scientific research to study the MAPK/ERK pathway and its role in various cellular processes. It has been shown to inhibit the activation of ERK1/2 and downstream targets, leading to the suppression of cell growth and proliferation. U0126 has also been used to investigate the role of the MAPK/ERK pathway in cancer and other diseases. Additionally, U0126 has been used in studies of neuronal development, as the MAPK/ERK pathway plays a crucial role in this process.